Cas no 23380-74-7 (Benzoic acid, 2-hydroxy-5-(2-thienyl)-)

Benzoic acid, 2-hydroxy-5-(2-thienyl)- structure
23380-74-7 structure
Product Name:Benzoic acid, 2-hydroxy-5-(2-thienyl)-
CAS No:23380-74-7
MF:C11H8O3S
MW:220.244421958923
CID:1413950
PubChem ID:4128463
Update Time:2025-04-20

Benzoic acid, 2-hydroxy-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-hydroxy-5-(2-thienyl)-
    • 2-hydroxy-5-(2-thienyl)Benzoic acid
    • AKOS000124406
    • DA-26127
    • BDBM50463054
    • SCHEMBL330966
    • DTXSID601292777
    • CHEMBL3245076
    • 23380-74-7
    • YJGBYWQLSZIMJL-UHFFFAOYSA-N
    • Inchi: 1S/C11H8O3S/c12-9-4-3-7(6-8(9)11(13)14)10-2-1-5-15-10/h1-6,12H,(H,13,14)
    • InChI Key: YJGBYWQLSZIMJL-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=CC(=C(C(=O)O)C=1)O

Computed Properties

  • Exact Mass: 220.01944
  • Monoisotopic Mass: 220.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 85.8Ų

Experimental Properties

  • PSA: 57.53
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